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Introduction
Amphotericin B (AmB), a polyene macrolide antibiotic, has been a critical tool in treating severe

systemic fungal infections for decades.[1] Its primary mechanism of action involves binding to

ergosterol, the main sterol in fungal cell membranes. This binding leads to the formation of

transmembrane channels that disrupt membrane integrity, causing leakage of essential

intracellular ions and molecules, ultimately leading to cell death.[2][3] Additionally, AmB is

known to induce oxidative damage within fungal cells through the production of free radicals.[1]

Despite its efficacy, the development of resistance to Amphotericin B poses a significant clinical

challenge.[4] Resistance is primarily associated with alterations in the fungal cell membrane's

sterol composition, which reduces the drug's binding affinity.[5][6][7] Understanding the

molecular and cellular mechanisms underpinning this resistance is crucial for the development

of novel antifungal strategies and for optimizing the use of this potent drug.
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These application notes provide a comprehensive set of protocols for researchers to

investigate the mechanisms of Amphotericin B resistance in a laboratory setting. The described

experimental workflow will guide users through inducing resistance, characterizing the resistant

phenotype, and elucidating the underlying biochemical and genetic changes.

Core Experimental Workflow
The investigation of Amphotericin B resistance can be systematically approached through a

series of integrated experiments. The overall workflow begins with the induction of resistance in

a susceptible fungal strain, followed by characterization of the resistance level. Subsequently,

key cellular components and pathways implicated in resistance are analyzed.
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Caption: Experimental workflow for studying Amphotericin B resistance.
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Protocol 1: In Vitro Induction of Amphotericin B
Resistance
This protocol describes a method for inducing resistance to Amphotericin B in a susceptible

fungal strain through sequential exposure to increasing concentrations of the drug.[8][9]

Materials:

Susceptible fungal strain (e.g., Candida albicans ATCC 18804)

Sabouraud Dextrose Broth (SDB) or RPMI-1640 medium

Amphotericin B (Fungizone™ or equivalent)

96-well microtiter plates

Spectrophotometer (plate reader)

Incubator (37°C)

Procedure:

Prepare Initial Culture: Inoculate the susceptible fungal strain into 5 mL of SDB and incubate

overnight at 37°C with shaking.

Prepare Drug Dilutions: Prepare a stock solution of Amphotericin B and create a series of

two-fold dilutions in SDB in a 96-well plate. The concentration range should initially span the

known MIC of the susceptible strain.

Inoculation: Adjust the overnight culture to a starting concentration of 2.5 x 105 cells/mL in

fresh SDB.[10] Add 100 µL of this inoculum to each well of the 96-well plate containing the

AmB dilutions.

Incubation: Incubate the plate at 37°C for 48 hours.

Determine MIC: The Minimum Inhibitory Concentration (MIC) is the lowest concentration of

AmB that prevents visible growth. This can be determined visually or by measuring the
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optical density at 650 nm.[10]

Sequential Pasaging: Take the culture from the well with the highest concentration of AmB

that still shows growth and inoculate it into a fresh 96-well plate with a new gradient of AmB

concentrations, starting from the concentration of the previous passage.

Repeat: Repeat this process for multiple passages. A significant and stable increase in the

MIC indicates the development of resistance.

Data Presentation:

Passage Number Amphotericin B MIC (µg/mL)
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5

10
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20

Protocol 2: Antifungal Susceptibility Testing (Broth
Microdilution)
This protocol details the standardized method for determining the Minimum Inhibitory

Concentration (MIC) of Amphotericin B against fungal isolates, following guidelines from

EUCAST or CLSI.[11][12]

Materials:

Fungal isolates (susceptible and potentially resistant strains)

RPMI-1640 medium with L-glutamine, without bicarbonate, buffered with MOPS

Amphotericin B

96-well microtiter plates
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Spectrophotometer (plate reader)

Incubator (37°C)

Procedure:

Prepare Inoculum: Culture the fungal isolates on Sabouraud Dextrose Agar for 24-48 hours.

Prepare a cell suspension in sterile saline and adjust the turbidity to a 0.5 McFarland

standard. This corresponds to approximately 1-5 x 106 cells/mL. Dilute this suspension in

RPMI-1640 to achieve a final inoculum concentration of 0.5-2.5 x 105 cells/mL.

Prepare Drug Dilutions: Perform serial two-fold dilutions of Amphotericin B in RPMI-1640 in a

96-well plate. A typical concentration range is 0.03 to 16 µg/mL.

Inoculation: Add 100 µL of the standardized fungal inoculum to each well. Include a drug-free

well as a positive growth control and an uninoculated well as a negative control.

Incubation: Incubate the plates at 37°C for 24 to 48 hours.

Endpoint Determination: The MIC is the lowest concentration of Amphotericin B that causes

a significant inhibition of growth (typically ≥50% or ≥90%) compared to the drug-free control.

[12] This can be assessed visually or by reading the absorbance at a specific wavelength

(e.g., 450 nm or 650 nm).[10][13]

Data Presentation:

Fungal Strain
Amphotericin B MIC50
(µg/mL)

Amphotericin B MIC90
(µg/mL)

Susceptible Control

Resistant Isolate 1

Resistant Isolate 2

Protocol 3: Quantification of Cellular Ergosterol
Content
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A primary mechanism of AmB resistance involves a reduction in the ergosterol content of the

fungal cell membrane.[5][7] This protocol outlines a spectrophotometric method for quantifying

total cellular ergosterol.[14][15][16]

Materials:

Fungal cells (harvested from liquid culture)

25% Alcoholic Potassium Hydroxide (KOH)

n-Heptane

Sterile deionized water

Spectrophotometer capable of scanning UV wavelengths (230-300 nm)

Procedure:

Cell Harvesting: Grow fungal cultures to mid-log phase, then harvest the cells by

centrifugation. Wash the cell pellet with sterile deionized water. Determine the dry weight of a

parallel sample.

Saponification: Resuspend a known weight of the cell pellet in 3 mL of 25% alcoholic KOH.

Incubate at 80°C for 1 hour to saponify the cellular lipids.

Sterol Extraction: After cooling, add 1 mL of sterile deionized water and 3 mL of n-heptane.

Vortex vigorously for 3 minutes to extract the non-saponifiable sterols.

Phase Separation: Allow the layers to separate. Transfer the upper heptane layer to a clean

tube.

Spectrophotometric Analysis: Scan the absorbance of the heptane layer from 230 to 300 nm.

Ergosterol has a characteristic four-peaked curve with absorbance maxima at 271, 282, and

295 nm, and a shoulder at 262 nm.

Calculation: The ergosterol content can be calculated based on the absorbance at 282 nm.

[17] The percentage of ergosterol can be determined and compared between susceptible

and resistant strains.
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Data Presentation:

Fungal Strain
Ergosterol Content (µg/mg
dry weight)

% Reduction compared to
Susceptible

Susceptible Control N/A

Resistant Isolate 1

Resistant Isolate 2

Protocol 4: Analysis of Ergosterol Biosynthesis
Pathway Genes
Mutations in genes of the ergosterol biosynthesis pathway, particularly ERG2, ERG3, ERG5,

ERG6, and ERG11, are known to confer AmB resistance.[7] This protocol describes the

amplification and sequencing of these target genes to identify potential mutations.[18][19]
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Caption: Key genes in the ergosterol biosynthesis pathway targeted for mutation analysis.

Materials:

Fungal genomic DNA (from susceptible and resistant strains)

PCR primers specific for target ERG genes

Taq DNA polymerase and dNTPs

PCR thermocycler

Gel electrophoresis equipment

DNA sequencing service

Procedure:

Genomic DNA Extraction: Extract high-quality genomic DNA from both the susceptible parent

strain and the resistant isolates.

Primer Design: Design PCR primers to amplify the entire coding sequence of the target ERG

genes (ERG2, ERG3, ERG5, ERG6, ERG11).

PCR Amplification: Perform PCR to amplify the target genes from the genomic DNA of all

strains.

Gel Electrophoresis: Verify the successful amplification of the target genes by running the

PCR products on an agarose gel.

DNA Sequencing: Send the purified PCR products for Sanger sequencing.

Sequence Analysis: Align the sequences from the resistant isolates with the sequence from

the susceptible parent strain to identify any mutations (point mutations, insertions, deletions).

Data Presentation:
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Gene Strain Mutation Found
Amino Acid
Change

ERG11 Resistant Isolate 1 C1234T Alanine -> Valine

ERG3 Resistant Isolate 1 Deletion at 567-569 Frameshift

ERG11 Resistant Isolate 2 None N/A

ERG3 Resistant Isolate 2 G890A Glycine -> Aspartate

Protocol 5: Assessment of Oxidative Stress and Cell
Death
Amphotericin B is known to induce oxidative stress, and alterations in the cellular response to

this stress can be associated with resistance.[20] This section provides protocols to measure

lipid peroxidation and apoptosis-like cell death.

Lipid Peroxidation Assay (TBARS Assay)
This assay measures malondialdehyde (MDA), a byproduct of lipid peroxidation, as an indicator

of oxidative damage to cell membranes.[21][22][23]

Materials:

Fungal cells

Trichloroacetic acid (TCA)

Thiobarbituric acid (TBA)

Spectrophotometer

Procedure:

Cell Treatment: Expose both susceptible and resistant fungal cells to a sub-lethal

concentration of Amphotericin B for a defined period.

Cell Lysis: Harvest and lyse the cells.
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Precipitation: Precipitate proteins from the cell lysate using TCA.

Reaction with TBA: Add TBA reagent to the supernatant and heat at 95°C for 30 minutes.

This will form a colored adduct with any MDA present.

Measurement: Cool the samples and measure the absorbance at 532 nm. The concentration

of MDA can be calculated using its molar extinction coefficient.

Caspase-Like Activity Assay
This assay measures the activity of caspase-like proteases, which are often activated during

apoptosis-like programmed cell death.[24][25]

Materials:

Fungal cells

Caspase-3 colorimetric or fluorometric assay kit (e.g., based on DEVD-pNA or Ac-DEVD-

AMC substrates)

Microplate reader (spectrophotometer or fluorometer)

Procedure:

Cell Treatment: Treat susceptible and resistant fungal cells with Amphotericin B.

Cell Lysis: Lyse the cells according to the kit manufacturer's instructions to release cellular

proteins.

Substrate Incubation: Add the caspase-3 substrate (e.g., DEVD-pNA) to the cell lysates.

Measurement: Incubate as recommended and then measure the absorbance (for

colorimetric assays) or fluorescence (for fluorometric assays). The signal is proportional to

the caspase-like activity.

Data Presentation for Oxidative Stress and Cell Death:
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Fungal Strain Treatment
Lipid Peroxidation
(MDA nmol/mg
protein)

Caspase-Like
Activity (Fold
Increase)

Susceptible No AmB 1.0

Susceptible With AmB

Resistant No AmB 1.0

Resistant With AmB

Conclusion
The protocols outlined in these application notes provide a robust framework for the systematic

investigation of Amphotericin B resistance mechanisms. By combining phenotypic

characterization, biochemical analysis of the cell membrane, and genetic analysis of key

resistance-associated genes, researchers can gain a comprehensive understanding of how

fungi adapt to and evade the action of this important antifungal agent. The insights gained from

these studies are vital for the future development of more effective antifungal therapies and

strategies to combat drug resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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